Cas no 2121170-52-1 (Ethyl 4-amino-3-(hydroxymethyl)-3-methylbutanoate)

• Product Name: Ethyl 4-amino-3-(hydroxymethyl)-3-methylbutanoate
• CAS No: 2121170-52-1
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 5654848
• PubChem ID: 165894923
• Update Time: 2023-09-11

Ethyl 4-amino-3-(hydroxymethyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27729608
• ethyl 4-amino-3-(hydroxymethyl)-3-methylbutanoate
• 2121170-52-1
• Ethyl 4-amino-3-(hydroxymethyl)-3-methylbutanoate

• Inchi： 1S/C8H17NO3/c1-3-12-7(11)4-8(2,5-9)6-10/h10H,3-6,9H2,1-2H3
• InChI Key： WZNLXNXBPRVLMI-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)CC(=O)OCC

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.6Ų